Cas no 10368-20-4 (Phosphonic acid,decyl-, ethyl p-nitrophenyl ester (7CI,8CI))

• Product Name: Phosphonic acid,decyl-, ethyl p-nitrophenyl ester (7CI,8CI)
• CAS No: 10368-20-4
• Molecular Formula: C₁₈H₃₀NO₅P
• Molecular Weight: 371.4083
• CID: 155782
• PubChem ID: 82589

Phosphonic acid,decyl-, ethyl p-nitrophenyl ester (7CI,8CI) Properties

Names and Identifiers

• Phosphonic acid,decyl-, ethyl p-nitrophenyl ester (7CI,8CI)
• Ethyl 4-nitrophenyl decylphosphonate
• phosphonic acid, P-decyl-, ethyl 4-nitrophenyl ester
• 10368-20-4
• DTXSID00908552
• Phosphonic acid, decyl-, ethyl p-nitrophenyl ester
• p-Nitrophenyl ethyl decylphosphonate

• InChIKey： QAZQTRDRKXPDMA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H30NO5P/c1-3-5-6-7-8-9-10-11-16-25(22,23-4-2)24-18-14-12-17(13-15-18)19(20)21/h12-15H,3-11,16H2,1-2H3
• SMILES： CCCCCCCCCCP(OC1=CC=C([N+]([O-])=O)C=C1)(=O)OCC

Computed Properties

• Exact Mass: 371.1863
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 13
• Monoisotopic Mass: 371.18616006g/mol
• Heavy Atom Count: 25
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67